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Compound of Interest

Compound Name: ID-8

Cat. No.: B1674368 Get Quote

For Immediate Implementation by Laboratory Personnel

This document provides essential safety and logistical information for the proper disposal of the

ID-8 murine ovarian carcinoma cell line and associated contaminated materials. Adherence to

these procedures is critical to ensure laboratory safety and regulatory compliance. The ID-8 cell

line, derived from C57BL/6 mouse ovarian surface epithelial cells, is a valuable tool in cancer

research.[1] It is classified as Biosafety Level 1 (BSL-1), suitable for work in a basic laboratory

setting with standard microbiological practices.[2]

I. Core Principles of ID-8 Waste Disposal
All materials that have come into contact with the ID-8 cell line must be considered

biohazardous waste and decontaminated prior to final disposal. The primary method of

decontamination is autoclaving, which uses high-pressure steam to sterilize the materials.

II. Segregation and Collection of ID-8 Waste
Proper segregation of waste at the point of generation is crucial for safe and efficient disposal.

All containers for biohazardous waste must be clearly labeled with the universal biohazard

symbol.
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Waste Stream Collection Container

Liquid Waste (e.g., spent culture media,

supernatants)

Leak-proof container with a loose-fitting lid to

allow for steam penetration during autoclaving.

Solid Waste (e.g., cell culture flasks, plates,

pipette tips, gloves)

Autoclavable biohazard bags placed within a

secondary, rigid, leak-proof container with a lid.

Sharps Waste (e.g., serological pipettes,

needles, scalpels)

Puncture-resistant sharps container clearly

labeled as "Biohazardous Sharps."

III. Step-by-Step Disposal Procedures
A. Liquid Waste Disposal

Collection: Collect all liquid waste that has been in contact with ID-8 cells in a designated,

leak-proof, autoclavable container.

Chemical Disinfection (Optional but Recommended): For an added layer of safety, you can

add bleach to the liquid waste to achieve a final concentration of 10% for at least 30 minutes

before autoclaving.

Autoclaving: Loosen the cap of the container to prevent pressure buildup. Place the

container in a secondary, leak-proof pan within the autoclave.

Autoclave Cycle: Run the autoclave on a liquid cycle, typically at 121°C (250°F) for a

minimum of 30-60 minutes.[3][4] The duration may need to be adjusted based on the volume

of liquid.

Final Disposal: After autoclaving and allowing the liquid to cool, it can be safely poured down

the drain with copious amounts of water.

B. Solid Waste Disposal
Packaging: Place all solid waste contaminated with ID-8 cells into a red or orange

autoclavable biohazard bag. Do not overfill the bag; it should be no more than three-quarters

full to allow for steam penetration.[3]
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Preparation for Autoclaving: Loosely close the bag to allow steam to enter. Place the bag in a

secondary, leak-proof, and autoclavable container.

Autoclave Cycle: Use a standard gravity or "dry" cycle for solid waste. A common cycle is

121°C (250°F) for at least 60 minutes.[3] Ensure the cycle includes a drying phase to reduce

odors and prevent dripping.

Final Disposal: Once the autoclave cycle is complete and the bag has cooled, it can be

placed in the regular laboratory trash, provided it is not otherwise hazardous. Some

institutional policies may require it to be placed in a designated "treated biohazardous waste"

container.

C. Sharps Waste Disposal
Collection: Immediately place all contaminated sharps into a designated, puncture-resistant

sharps container.

Container Management: Do not overfill the sharps container. Once it is three-quarters full, it

should be sealed.

Disposal: The sealed sharps container should be disposed of through the institution's

biohazardous waste disposal program. Do not autoclave sharps containers unless they are

specifically designed for autoclaving.

IV. Experimental Protocols Referenced
The disposal procedures outlined above are based on standard microbiological practices for

handling BSL-1 materials and biohazardous waste. Key experimental protocols that inform

these procedures include:

Aseptic Technique: The principles of aseptic technique, used during the routine culture of ID-
8 cells, are foundational to containing the biological material and preventing contamination of

the laboratory environment.[5]

Steam Sterilization (Autoclaving): The effectiveness of autoclaving is well-established for the

inactivation of microorganisms. The standard conditions of 121°C at 15 psi are sufficient to

kill bacteria, viruses, fungi, and spores.
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V. Logical Workflow for ID-8 Waste Disposal
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Caption: Workflow for the safe disposal of ID-8 cell line waste.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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